N-(benzo[d]thiazol-2-yl)-2-(4-chlorophenoxy)-N-(3-(dimethylamino)propyl)acetamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(dimethylamino)propyl]acetamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O2S.ClH/c1-23(2)12-5-13-24(20-22-17-6-3-4-7-18(17)27-20)19(25)14-26-16-10-8-15(21)9-11-16;/h3-4,6-11H,5,12-14H2,1-2H3;1H
• InChI Key: RZLBFFYLHPBRPA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=CC=CC=C2S1)C(=O)COC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C20H23Cl2N3O2S
• Molecular Weight: 440.4 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(4-chlorophenoxy)-N-(3-(dimethylamino)propyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3O2S and its molecular weight is 440.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, closely related to the compound , have been synthesized using carbodiimide condensation. These compounds were studied for their IR, 1H NMR, and elemental analyses, with a focus on understanding their structural properties (Yu et al., 2014).

Antitumor Activity

• A study on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which share a similar structure, revealed potential antitumor activity against various human tumor cell lines. This research highlights the therapeutic potential of benzothiazole derivatives in cancer treatment (Yurttaş et al., 2015).

Structural Diversity in Pharmaceutical Compounds

• 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a compound similar to the one , has been utilized to create a diverse library of pharmaceutical compounds. This highlights the versatility of such compounds in generating structurally varied pharmaceuticals (Roman, 2013).

Corrosion Inhibition

• Benzothiazole derivatives have been synthesized to study their effect as corrosion inhibitors. This research demonstrates the applicability of such compounds in protecting materials from corrosion, potentially including the compound (Hu et al., 2016).

pKa Determination

• The determination of pKa values of newly synthesized N-(benzothiazole-2-yl)acetamide derivatives provides essential information for understanding their chemical behavior, which is crucial for pharmaceutical applications (Duran & Canbaz, 2013).

Anticonvulsant Activities

• Studies on 2-(4-dimethylaminophenyl)-3-substituted thiazolidin-4-one-5-yl-acetyl acetamides/benzamides, similar in structure, showed significant anticonvulsant activities. This suggests potential neurological applications for the compound (Senthilraja & Alagarsamy, 2012).

Antimicrobial Properties

• N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives were synthesized and showed promising antimicrobial activities, suggesting potential use in combating pathogenic bacteria and fungi (Mokhtari & Pourabdollah, 2013).

Quantum Mechanical Studies and Photovoltaic Efficiency

• The photovoltaic efficiency and quantum mechanical properties of bioactive benzothiazolinone acetamide analogs were studied, indicating potential use in solar cells and understanding molecular interactions (Mary et al., 2020).